1,3-Dimyristoyl-glycerol-d5

• Molecular Formula: C31H60O5
• Molecular Weight: 517.8 g/mol
• InChI: InChI=1S/C31H60O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-30(33)35-27-29(32)28-36-31(34)26-24-22-20-18-16-14-12-10-8-6-4-2/h29,32H,3-28H2,1-2H3/i27D2,28D2,29D
• InChIKey: JADYBWICRJWGBW-IPDPWHDOSA-N

1,3-Dimyristoyl-glycerol-d5 Product Profile

1,3-Dimyristoyl-glycerol-d5 (CAS 1246523-63-6) is a stable isotope-labeled analog of the 1,3-diacylglycerol (DAG) 1,3-dimyristoyl-glycerol, in which five hydrogen atoms are replaced by deuterium (²H) . It has a molecular formula of C₃₁H₅₅D₅O₅ and a molecular weight of 517.84 g/mol . As a 1,3-diglyceride, it features myristic acid (C14:0) esterified at the sn-1 and sn-3 positions of the glycerol backbone, distinguishing it from the more common 1,2-DAG isomer . The compound is supplied as a solid with a purity of ≥98% and is intended for use as an internal standard or tracer in analytical workflows, particularly liquid chromatography-mass spectrometry (LC-MS) [1].

Deuterated (d5) internal standard for SID-MS assays

1,3-DAG isomer with distinct LC retention from 1,2-DAG

Reported purity specification supports quantitative workflows

• [1] MedChemExpress. 1,3-Dimyristoyl-glycerol-d5 (HY-W127588S). Product Datasheet. View Source

Why 1,3-Dimyristoyl-glycerol-d5 Is Irreplaceable

Generic substitution of 1,3-Dimyristoyl-glycerol-d5 with its unlabeled counterpart (CAS 7770-09-4) or other diacylglycerol standards fails to meet the analytical requirements for accurate quantification in lipidomics. The unlabeled compound cannot serve as an internal standard in mass spectrometry (MS) workflows, as it is indistinguishable from endogenous analyte signals, leading to inaccurate quantification and poor recovery correction [1]. Furthermore, substituting with a different DAG species, such as a 1,2-isomer (e.g., 1,2-Dimyristoyl-rac-glycerol), introduces distinct chromatographic behavior; validated reversed-phase HPLC methods confirm baseline resolution between 1,3-dimyristin and 1,2-dimyristoyl-rac-glycerol under standard conditions, preventing reliable co-elution for internal standardization [2]. The deuterated compound's unique isotopic signature and exact structural match to the target analyte are non-negotiable for stable isotope dilution mass spectrometry (SID-MS) assays [1].

Unlabeled analog

Indistinguishable from endogenous analyte; unreliable for SID-MS without isotopic differentiation.

1,2-DAG isomer

Different retention behavior in RP-HPLC; co-elution not guaranteed, requiring method revalidation.

Differently labeled DAGs

Alternative deuterated patterns (e.g., d3, d7) produce different mass shifts, disrupting optimized MS/MS transitions.

• [1] MedChemExpress. 1,3-Dimyristoyl-glycerol-d5 (HY-W127588S). Product Datasheet. View Source
• [2] Lo, S. K.; Cheong, L. Z.; Arifin, N.; et al. Analysis of 1,2(2,3)- and 1,3-positional isomers of diacylglycerols from vegetable oils by reversed-phase high-performance liquid chromatography. J. Chromatogr. Sci. 2004, 42 (3), 145–154. View Source

1,3-Dimyristoyl-glycerol-d5 Analytical Evidence

Isotopic Mass Shift in LC-MS/MS

The incorporation of five deuterium atoms results in a nominal mass shift of +5 Da compared to the unlabeled 1,3-Dimyristoyl-glycerol, enabling MS-based differentiation. This mass difference ensures that the internal standard's signal does not overlap with the endogenous analyte in the mass spectrometer, a fundamental requirement for accurate quantification via stable isotope dilution [1].

Isotopic Mass Shift

Class-level

+5 Da vs unlabeled

Enables MS differentiation from endogenous analyte

Mass spectrometry context

Evidence Dimension	Molecular Weight (M)
Target Compound Data	517.84 g/mol (Exact Mass: 517.475)
Comparator Or Baseline	512.8 g/mol (Exact Mass: 512.47) for unlabeled 1,3-Dimyristoyl-glycerol
Quantified Difference	+5 Da (mass shift)
Conditions	Mass spectrometry (MS) analysis

Why This Matters

The +5 Da mass difference is essential for stable isotope dilution MS assays, allowing precise correction for matrix effects and instrument variability.

• [1] GlpBio. 1,3-Dimyristoyl Glycerol (GC46390). Product Datasheet. View Source

High Chemical Purity Assurance

The compound is supplied with a certified chemical purity of ≥98%, as reported by multiple vendors [1]. This purity level is comparable to or exceeds that of generic unlabeled 1,3-Dimyristoyl-glycerol standards (also typically ≥98%) [1], ensuring that the deuterated internal standard meets the same rigorous quality benchmarks for use in quantitative analytical workflows.

Chemical Purity

Specification review

≥98% (reported)

Supports calibration curve accuracy

Vendor QC specification

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	≥98%
Comparator Or Baseline	≥98% for unlabeled 1,3-Dimyristoyl-glycerol
Quantified Difference	Equivalent purity specification
Conditions	Vendor quality control (HPLC) reporting

Why This Matters

A high and well-defined purity is critical for accurate preparation of calibration curves and minimizes the risk of impurities interfering with analyte quantification.

• [1] GlpBio. 1,3-Dimyristoyl Glycerol (GC46390). Product Datasheet. View Source

Resolution from 1,2-DAG Isomer

In reversed-phase HPLC, 1,3-dimyristin and its 1,2-isomer (1,2-dimyristoyl-rac-glycerol) are baseline resolved. The elution order, as established in a validated RP-HPLC method with 100% acetonitrile and UV detection at 205 nm, is: 1,3-dilinolein < 1,2-dilinolein < 1,3-dimyristin < 1-oleoyl-3-linoleoyl-glycerol < 1,2-dimyristoyl-rac-glycerol [1]. This separation demonstrates that the 1,3-isomer (and by extension its deuterated analog) elutes distinctly earlier than its 1,2 counterpart, preventing co-elution and enabling independent analysis.

Isomer Resolution

Head-to-head

1,3-DAG elutes earlier than 1,2-isomer

Prevents co-elution in RP-HPLC methods

100% ACN, UV 205 nm

Evidence Dimension	Retention Behavior (Elution Order)
Target Compound Data	1,3-dimyristin elutes before 1,2-dimyristoyl-rac-glycerol
Comparator Or Baseline	1,2-dimyristoyl-rac-glycerol
Quantified Difference	Not quantified (relative elution order established)
Conditions	RP-HPLC, 100% acetonitrile, UV 205 nm

Why This Matters

This validated separation confirms that 1,3-Dimyristoyl-glycerol-d5 cannot be substituted with a 1,2-DAG isomer as an internal standard without revalidating the entire chromatographic method.

• [1] Lo, S. K.; Cheong, L. Z.; Arifin, N.; et al. Analysis of 1,2(2,3)- and 1,3-positional isomers of diacylglycerols from vegetable oils by reversed-phase high-performance liquid chromatography. J. Chromatogr. Sci. 2004, 42 (3), 145–154. View Source

Internal Standard for DAG Quantification

The unlabeled parent compound, 1,3-Dimyristoyl-glycerol, has been successfully employed as an internal standard for the quantification of free fatty acids, monoacylglycerols, and diacylglycerols in the subcutaneous fat of raw and dry-cured Iberian ham [1]. While this is not a direct validation of the -d5 analog, it provides class-level inference that the deuterated version, which shares identical chemical properties, is the appropriate isotopic internal standard for similar DAG quantification in complex biological or food matrices.

Internal Standard Use

Class-level

Parent DAG used in published food lipid study

Extends to DAG quantification in complex matrices

Adaptation for -d5 required

Evidence Dimension	Application as Internal Standard
Target Compound Data	Indicated for use as an internal standard in LC-MS [2]
Comparator Or Baseline	Unlabeled 1,3-Dimyristoyl-glycerol successfully used as internal standard in a specific food matrix study [1]
Quantified Difference	N/A (class inference)
Conditions	Subcutaneous fat analysis in Iberian ham

Why This Matters

The demonstrated utility of the parent compound as an internal standard in a published study supports the procurement of the deuterated analog for similar targeted lipidomics applications requiring MS detection.

• [1] Narváez-Rivas, M.; Vicario, I. M.; Constante, E. G.; et al. Changes in the concentrations of free fatty acid, monoacylglycerol, and diacylglycerol in the subcutaneous fat of Iberian ham during the dry-curing process. J. Agric. Food Chem. 2007, 55 (26), 10953–10961. View Source
• [2] MedChemExpress. 1,3-Dimyristoyl-glycerol-d5 (HY-W127588S). Product Datasheet. View Source

Defined d5 Labeling Pattern

The compound is specifically deuterium-labeled at five positions on the glycerol backbone and/or fatty acyl chains, as indicated by its SMILES notation showing five [²H] atoms . While the precise isotopic enrichment (atom%) is not always specified on vendor datasheets, the defined d5 labeling is a critical differentiator from other DAG internal standards that may be labeled with ¹³C or have different numbers of deuterium atoms (e.g., a d3 or d7 standard), which would produce different mass shifts and require separate method development.

d5 Labeling Pattern

Reported

Five deuterium atoms (d5)

Ensures defined mass shift for method reproducibility

Enrichment level may need verification

Evidence Dimension	Isotopic Labeling Pattern
Target Compound Data	d5 (five deuterium atoms)
Comparator Or Baseline	Unlabeled (d0) or other deuterated DAG standards (e.g., d3, d7)
Quantified Difference	Specific +5 Da mass shift
Conditions	Structural analysis (SMILES, InChI)

Why This Matters

The specific d5 labeling provides a defined and reproducible mass shift for method development, ensuring compatibility with MS/MS transitions optimized for this exact isotopic signature.

1,3-Dimyristoyl-glycerol-d5 Applications

Absolute Quantification by LC-MS/MS

1,3-Dimyristoyl-glycerol-d5 is the definitive internal standard for the absolute quantification of its unlabeled counterpart in complex biological matrices (e.g., plasma, tissue homogenates, cell lysates) using liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. Its +5 Da mass shift enables clear differentiation from the endogenous analyte, allowing for accurate correction of matrix effects and instrument variability, which is a core requirement for stable isotope dilution assays.

Method Validation for Targeted Lipidomics

In targeted lipidomics workflows aimed at profiling specific diacylglycerol species, 1,3-Dimyristoyl-glycerol-d5 serves as a high-purity (≥98%) calibration standard and internal control [1]. Its established chromatographic behavior, which is distinct from 1,2-DAG isomers in validated RP-HPLC methods [2], ensures accurate retention time alignment and peak identification during method development and validation.

Sample Loss Correction in Food Lipids

Drawing on the established use of the unlabeled parent compound as an internal standard in food chemistry (e.g., quantification of DAGs in Iberian ham) [3], 1,3-Dimyristoyl-glycerol-d5 can be employed to correct for analyte losses during extraction, purification, and derivatization steps in the analysis of lipids from food or agricultural samples. Its isotopic labeling allows for precise quantification even in the presence of high matrix complexity, providing more reliable data than external standard calibration alone .

Application

Selection Property

Validation Focus

Absolute quantification by LC-MS/MS

Deuterium-labeled internal standard (d5)

Quantification accuracy and matrix effect correction

Targeted lipidomics method validation

1,3-DAG positional isomer with distinct chromatography

Peak identification and retention time benchmarking

Food lipid analysis sample correction

Reported ISTD application of parent DAG in published study

Extraction recovery and derivatization control

• [1] MedChemExpress. 1,3-Dimyristoyl-glycerol-d5 (HY-W127588S). Product Datasheet. View Source
• [2] Lo, S. K.; Cheong, L. Z.; Arifin, N.; et al. Analysis of 1,2(2,3)- and 1,3-positional isomers of diacylglycerols from vegetable oils by reversed-phase high-performance liquid chromatography. J. Chromatogr. Sci. 2004, 42 (3), 145–154. View Source
• [3] Narváez-Rivas, M.; Vicario, I. M.; Constante, E. G.; et al. Changes in the concentrations of free fatty acid, monoacylglycerol, and diacylglycerol in the subcutaneous fat of Iberian ham during the dry-curing process. J. Agric. Food Chem. 2007, 55 (26), 10953–10961. View Source